Cas no 623168-40-1 (null)
null structure
Product Name:null
CAS No:623168-40-1
MF:C6H8O5
MW:160.124722480774
CID:956485
Update Time:2022-07-26
null Chemical and Physical Properties
Names and Identifiers
-
- null
- D-erythro-2-Hexulosonic acid, 3-deoxy-, delta-lactone (9CI)
- D-erythro-2-Hexulosonic acid, 3-deoxy-, δ-lactone
-
- Inchi: 1S/C6H8O5/c7-2-5-3(8)1-4(9)6(10)11-5/h3,5,7-8H,1-2H2/t3-,5+/m0/s1
- InChI Key: UODAMGJXLNHVCA-WVZVXSGGSA-N
- SMILES: C1(O[C@H](CO)[C@H](CC1=O)O)=O
Computed Properties
- Exact Mass: 160.037
- Monoisotopic Mass: 160.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8A^2
null Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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